Cas no 1268511-89-2 (2-Bromo-1-(cyclopropylmethoxy)-4-ethyl-Benzene)

2-Bromo-1-(cyclopropylmethoxy)-4-ethyl-Benzene structure
1268511-89-2 structure
Product Name:2-Bromo-1-(cyclopropylmethoxy)-4-ethyl-Benzene
CAS No:1268511-89-2
MF:C12H15BrO
MW:255.150902986526
CID:2140576
Update Time:2023-08-03

2-Bromo-1-(cyclopropylmethoxy)-4-ethyl-Benzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-(cyclopropylmethoxy)-4-ethyl-Benzene
    • WKZJSWNQALBJFK-UHFFFAOYSA-N
    • 1-Bromo-2-cyclopropylmethoxy-5-ethyl-benzene
    • 2-Bromo-1-(cyclopropylmethoxy)-4-ethyl-Benzene
    • Inchi: 1S/C12H15BrO/c1-2-9-5-6-12(11(13)7-9)14-8-10-3-4-10/h5-7,10H,2-4,8H2,1H3
    • InChI Key: WKZJSWNQALBJFK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC)C=CC=1OCC1CC1

Computed Properties

  • Exact Mass: 254.031
  • Monoisotopic Mass: 254.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
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